Cas no 1805557-62-3 (2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1805557-62-3
• MF: C₇H₆BrF₃N₂O₃S
• MW: 335.098350048065
• CID: 4791331
• Update Time: 2025-10-30

2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O3S/c8-3-1-4(12)6(17(13,14)15)5(2-3)16-7(9,10)11/h1-2H,12H2,(H2,13,14,15)
• InChI Key： RMXZJEYPLZOVGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC(F)(F)F)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 104

Additional information on 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide

Comprehensive Overview of 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805557-62-3)

The compound 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805557-62-3) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a bromine substituent, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science, aligning with the growing demand for fluorinated compounds in modern chemistry.

One of the key reasons for the rising interest in 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide is its role in the development of targeted therapies. Fluorinated compounds, such as this one, are known for their enhanced metabolic stability and bioavailability, making them ideal candidates for medicinal chemistry applications. Recent studies have highlighted the importance of sulfonamide-based drugs in treating various conditions, and this compound's structural features position it as a promising scaffold for further exploration.

In addition to its pharmaceutical potential, CAS No. 1805557-62-3 is also being investigated for its utility in agrochemical formulations. The trifluoromethoxy group is a common motif in pesticides and herbicides, contributing to improved efficacy and environmental persistence. As the agricultural sector seeks more sustainable and effective solutions, compounds like 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide are gaining attention for their potential to address current challenges in crop protection.

The synthesis and characterization of 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide involve advanced organic chemistry techniques, including halogenation and sulfonylation reactions. Researchers are particularly interested in optimizing these processes to improve yield and purity, which are critical for large-scale applications. The compound's physicochemical properties, such as solubility and stability, are also under scrutiny to ensure compatibility with various industrial and research needs.

From an SEO perspective, this compound aligns with trending search queries like "fluorinated sulfonamides uses" and "bromo-trifluoromethoxy compounds in drug development." These keywords reflect the growing curiosity among scientists and industry professionals about the applications of such specialized chemicals. By focusing on these long-tail keywords, this article aims to provide valuable information while enhancing its visibility in search engine results.

In conclusion, 2-Amino-4-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805557-62-3) represents a fascinating area of research with broad implications for pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential applications make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this molecule, further solidifying its importance in modern chemistry.